1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)ethan-1-amine

• Molecular Formula: C10H15NS
• Molecular Weight: 181.30 g/mol
• IUPAC Name: 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethanamine
• InChI: InChI=1S/C10H15NS/c1-7(11)10-6-8-4-2-3-5-9(8)12-10/h6-7H,2-5,11H2,1H3
• InChI Key: NFZGOIWICQUNQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(S1)CCCC2)N

Description

1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)ethan-1-amine is a chemical compound with the molecular formula C10H15NS It is a derivative of benzothiophene, a heterocyclic compound containing a sulfur atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)ethan-1-amine typically involves the cyclization of appropriate precursors followed by amination. One common method involves the reaction of 4,5,6,7-tetrahydro-1-benzothiophene with ethyl acetoacetate to form oxobutanamide derivatives, which can then be further reacted to introduce the amine group .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert it to its corresponding thiol or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the amine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and other reduced derivatives.

Substitution: Various substituted amines and derivatives.

Scientific Research Applications

1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)ethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. For instance, derivatives of this compound have been shown to inhibit certain enzymes, such as protein kinases, which play a role in cell signaling and cancer progression . The exact molecular targets and pathways can vary depending on the specific derivative and its application.

Comparison with Similar Compounds

Similar Compounds

4,5,6,7-Tetrahydro-1-benzothiophene-2-carboxylic acid: Similar structure but with a carboxylic acid group instead of an amine.

4,5,6,7-Tetrahydro-2,1-benzisoxazole-3-carboxylic acid: Contains an isoxazole ring instead of a thiophene ring.

4,5,6,7-Tetrahydro-1H-indole-2-carboxylic acid: Contains an indole ring instead of a thiophene ring.

Uniqueness

1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)ethan-1-amine is unique due to its specific combination of a tetrahydrobenzothiophene ring and an amine group. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.